Cas no 114417-39-9 (6,7-difluoro-1,2,3,4-tetrahydroquinolin-4-one)

6,7-difluoro-1,2,3,4-tetrahydroquinolin-4-one structure
114417-39-9 structure
Product Name:6,7-difluoro-1,2,3,4-tetrahydroquinolin-4-one
CAS No:114417-39-9
MF:C9H7F2NO
MW:183.154789209366
CID:3633488
PubChem ID:14501415
Update Time:2024-11-05

6,7-difluoro-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinolinone, 6,7-difluoro-2,3-dihydro-
    • 6,7-DIFLUORO-1,2,3,4-TETRAHYDROQUINOLIN-4-ONE
    • SCHEMBL9803751
    • 114417-39-9
    • EN300-1083326
    • F76380
    • 6,7-difluoro-2,3-dihydro-1H-quinolin-4-one
    • 6,7-difluoro-1,2,3,4-tetrahydroquinolin-4-one
    • Inchi: 1S/C9H7F2NO/c10-6-3-5-8(4-7(6)11)12-2-1-9(5)13/h3-4,12H,1-2H2
    • InChI Key: HBZSZOBKUBTGLE-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(F)C(F)=C2)C(=O)CC1

Computed Properties

  • Exact Mass: 183.04957017g/mol
  • Monoisotopic Mass: 183.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.1Ų

6,7-difluoro-1,2,3,4-tetrahydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1014171-100mg
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114417-39-9 95%
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Ambeed
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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